Cas no 2639389-91-4 (ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate)

• Product Name: ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate
• CAS No: 2639389-91-4
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5640809
• PubChem ID: 165899352
• Update Time: 2025-10-20

ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27784168
• 2639389-91-4
• ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate

• Inchi： 1S/C7H15NO3/c1-3-8-6(5-9)7(10)11-4-2/h6,8-9H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： DSIQNOULQQQRFK-ZCFIWIBFSA-N
• SMILES： O(CC)C([C@@H](CO)NCC)=O

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.6Ų

Additional information on ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate

Professional Introduction to Ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate (CAS No. 2639389-91-4)

Ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate, a compound with the chemical identifier CAS No. 2639389-91-4, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its specific stereochemical configuration, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and biochemical intermediates.

The molecular structure of ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate is meticulously designed to exhibit unique physicochemical properties that make it a valuable candidate for various synthetic and analytical applications. The presence of a chiral center at the 2-position, combined with the hydroxyl and ethylamino functional groups, contributes to its complex reactivity and binding affinity. These features have been leveraged in recent studies to explore its utility in asymmetric synthesis and as a building block for more complex molecules.

In recent years, there has been a growing interest in the development of enantiomerically pure compounds for pharmaceutical use. The stereochemistry of ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate plays a pivotal role in determining its biological activity. Research indicates that the (R)-enantiomer possesses distinct pharmacological properties compared to its (S)-counterpart, making it an attractive scaffold for drug discovery. This has prompted investigators to explore synthetic routes that yield high enantiomeric purity, ensuring that the final product exhibits the desired therapeutic profile.

One of the most compelling aspects of ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate is its versatility as a precursor in organic synthesis. The compound's hydroxyl and ethylamino groups provide multiple sites for functionalization, enabling chemists to tailor its structure for specific applications. For instance, it has been utilized in the synthesis of peptidomimetics and other bioactive molecules where precise control over stereochemistry is essential. These applications highlight the compound's importance in advancing synthetic methodologies and expanding the arsenal of tools available to medicinal chemists.

The pharmaceutical industry has shown particular interest in exploring the potential of ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate as an intermediate in the production of small-molecule drugs. Preliminary studies suggest that this compound may serve as a key precursor in the synthesis of kinase inhibitors and other targeted therapies. The ability to introduce specific functional groups while maintaining high enantiomeric purity makes it an invaluable asset in drug development pipelines. Furthermore, its compatibility with various synthetic techniques enhances its utility across multiple stages of pharmaceutical manufacturing.

From an analytical chemistry perspective, ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate offers unique challenges and opportunities for method development. Its complex structure necessitates sophisticated analytical techniques such as chiral chromatography and high-resolution mass spectrometry to accurately determine its purity and enantiomeric excess. These methods are not only critical for quality control but also provide insights into reaction mechanisms and process optimization. As analytical technologies continue to evolve, the demand for high-quality reference standards like this compound is expected to rise.

The environmental impact of synthesizing and utilizing ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate is another important consideration. Modern synthetic strategies emphasize green chemistry principles, aiming to minimize waste and reduce energy consumption. Researchers have been exploring catalytic methods and solvent-free reactions to improve the sustainability of producing this compound. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices, ensuring that advancements in pharmaceutical chemistry do not come at an environmental cost.

In conclusion, ethyl (2R)-2-(ethylamino)-3-hydroxypropanoate (CAS No. 2639389-91-4) represents a significant contribution to chiral chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery, synthetic chemistry, and analytical applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in shaping the future of medicinal chemistry and related fields.